1-(3,5-Dimethoxyphenyl)-N-methylmethanamine;hydrochloride

• IUPAC Name: 1-(3,5-dimethoxyphenyl)-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C10H15NO2.ClH/c1-11-7-8-4-9(12-2)6-10(5-8)13-3;/h4-6,11H,7H2,1-3H3;1H
• InChI Key: OPQZYUJVKXNXBO-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC(=CC(=C1)OC)OC.Cl
• Molecular Formula: C10H16ClNO2
• Molecular Weight: 217.69 g/mol

Description

1-(3,5-Dimethoxyphenyl)-N-methylmethanamine;hydrochloride, commonly known as 2C-E, is a synthetic psychedelic substance that belongs to the phenethylamine class. It was first synthesized by Alexander Shulgin in 1977 and has gained popularity as a recreational drug due to its hallucinogenic effects. However,

Scientific Research Applications

Hydrogen Bonding and Molecular Structure

Research into compounds like N-(2-carboxyphenyl)salicylidenimine highlights the significance of hydrogen bonding properties, tautomeric structures, and dimerization in understanding molecular interactions and structural stability. Such insights are crucial for the development of new materials and the design of molecules with specific properties (Ligtenbarg et al., 1999).

Receptor Ligand Activity

Studies on compounds like tetrahydro-N, N-dimethyl-5, 5-diphenyl-3-furanmethanamine hydrochloride (ANAVEX1-41) reveal their role as potent muscarinic and sigma1 (σ1) receptor ligands. Understanding the σ1 receptor's modulation of glutamatergic and cholinergic responses offers potential therapeutic applications in treating neurological disorders (Espallergues et al., 2007).

Synthesis and Industrial Applications

The novel industrial synthesis of sertraline hydrochloride, an effective antidepressant, demonstrates the importance of efficient synthesis processes in pharmaceutical manufacturing. By utilizing stable intermediates and environmentally friendly reagents, such research contributes to the development of more sustainable and cost-effective production methods (Vukics et al., 2002).

Fluorescence and Polymer Science

Research on new diamine monomers containing 1,3,4-oxadiazole rings for synthesizing novel polyamide and poly(amide-imide)s with blue light-emitting properties illustrates the application of such compounds in the field of optoelectronics and polymer science. These materials' high thermal stability and fluorescence characteristics make them suitable for various high-performance applications (Hamciuc et al., 2015).

Metabolic Pathway Studies

Investigations into the metabolism of psychoactive substances, such as 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats, provide critical insights into drug metabolism and potential toxicological implications. Identifying urinary metabolites helps understand the metabolic pathways and the body's processing of such compounds, which is crucial for drug design and safety assessments (Kanamori et al., 2002).